Cas no 921548-07-4 (2-(5-chlorothiophen-2-yl)-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylacetamide)

• Product Name: 2-(5-chlorothiophen-2-yl)-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylacetamide
• CAS No: 921548-07-4
• MF: C₂₀H₁₆ClN₃O₂S₂
• MW: 429.942940711975
• CID: 6438292
• Update Time: 2025-07-09

2-(5-chlorothiophen-2-yl)-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-chlorothiophen-2-yl)-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylacetamide
• 2-(5-chlorothiophen-2-yl)-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)acetamide

• Inchi： 1S/C20H16ClN3O2S2/c1-26-15-6-4-7-16-19(15)23-20(28-16)24(12-13-5-2-3-10-22-13)18(25)11-14-8-9-17(21)27-14/h2-10H,11-12H2,1H3
• InChI Key： VRAZSICITRIHGO-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=C(OC)C=CC=C2S1)CC1=NC=CC=C1)(=O)CC1SC(Cl)=CC=1

Additional information on 2-(5-chlorothiophen-2-yl)-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylacetamide

2-(5-Chlorothiophen-2-yl)-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylacetamide: A Comprehensive Overview

The compound 2-(5-chlorothiophen-2-yl)-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylacetamide, identified by the CAS number 921548-07-4, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a thiophene ring, a benzothiazole moiety, and a pyridine group. The presence of these functional groups makes it a versatile compound with unique properties.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery and development. The benzothiazole moiety in this compound is known for its ability to interact with various biological targets, including enzymes and receptors. This interaction has been exploited in the design of new therapeutic agents for conditions such as inflammation, cancer, and neurodegenerative diseases. The 4-methoxy substitution on the benzothiazole ring further enhances its pharmacokinetic properties, making it more bioavailable and stable in biological systems.

The thiophene ring in the compound contributes to its electronic properties, which are crucial for its activity in certain biological systems. Thiophene derivatives are known for their ability to act as antioxidants and anti-inflammatory agents. The 5-chloro substitution on the thiophene ring adds to its stability and selectivity, making it a valuable component in the design of new drugs.

The pyridine group in the compound plays a significant role in its chemical reactivity. Pyridine derivatives are widely used in organic synthesis due to their ability to act as nucleophiles or electrophiles in various reactions. The presence of this group in the compound enhances its versatility, allowing it to participate in a wide range of chemical transformations.

Recent research has focused on the synthesis and characterization of this compound using advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided valuable insights into its structural integrity and purity, ensuring its reliability for further studies.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its ability to modulate key biological pathways makes it a potential candidate for the development of new drugs. For instance, studies have demonstrated its potential as an inhibitor of certain enzymes involved in inflammatory processes.

The compound's unique structure also makes it an interesting candidate for use in materials science. Its electronic properties could be harnessed for applications in organic electronics or optoelectronics. Researchers are currently exploring its potential as a component in organic light-emitting diodes (OLEDs) and solar cells.

In conclusion, 2-(5-chlorothiophen-2-yl)-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylacetamide is a multifaceted compound with significant potential across various fields. Its complex structure endows it with unique properties that make it a valuable tool for researchers and industry professionals alike. As research continues to uncover its full potential, this compound is poised to play a key role in advancing both medicinal chemistry and materials science.